2,5-dichloro-N-(4-(thiophen-2-yl)thiazol-2-yl)thiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)thiophene-3-carboxamide
• InChI: InChI=1S/C12H6Cl2N2OS3/c13-9-4-6(10(14)20-9)11(17)16-12-15-7(5-19-12)8-2-1-3-18-8/h1-5H,(H,15,16,17)
• InChI Key: KHHOZSDMPMGFNP-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CSC(=N2)NC(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C12H6Cl2N2OS3
• Molecular Weight: 361.3 g/mol

Description

“2,5-dichloro-N-(4-(thiophen-2-yl)thiazol-2-yl)thiophene-3-carboxamide” is a chemical compound with the linear formula C13H9Cl3N2S2. It belongs to the class of thiazole derivatives. Thiazoles are heterocyclic organic compounds that have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its formula, C13H9Cl3N2S2. It contains a thiazole ring, which is a five-membered ring with one nitrogen atom and one sulfur atom. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Synthesis and Chemical Properties

This compound is a part of a broader family of thiophene, thiazolyl-thiophene, and thienopyridine derivatives, known for their versatile chemical properties and synthetic utility. For instance, derivatives of thiophene-2-carboxamide, including thiazole-thiophene hybrids, have been synthesized for various applications. These compounds are prepared through condensation reactions involving thiosemicarbazide and subsequent treatments, showcasing their utility in creating complex molecular architectures (Atta & Abdel‐Latif, 2021). Furthermore, the synthesis of thiazole and thiophene derivatives through cyclization of thioamide with chloroacetoacetate demonstrates the compound's relevance in synthesizing heterocyclic structures, which are pivotal in medicinal chemistry (Li-jua, 2015).

Biological Activities and Applications

The interest in thiophene and thiazole derivatives extends into biological activities, where they show promise in various therapeutic areas. Notably, thiophene-2-carboxamide derivatives have been evaluated for their in vitro cytotoxicity against cancer cell lines, revealing significant inhibitory activity. This suggests their potential application in developing new anticancer agents (Atta & Abdel‐Latif, 2021). Additionally, the synthesis and antimicrobial evaluation of thiophene-2-carboxamide derivatives highlight their utility in discovering new antibiotics and antibacterial drugs, further emphasizing their importance in pharmaceutical research (Ahmed, 2007).